Methyl 5-nitrobenzo[b]thiophene-2-carboxylate
Overview
Description
Methyl 5-nitrobenzo[b]thiophene-2-carboxylate (MNBC) is a synthetic molecule which has been used in a variety of scientific research applications. It is a compound of the nitrobenzothiophene class, which is a group of compounds that have been used as intermediates in organic synthesis and as ligands for transition metal complexes. MNBC has been studied for its potential applications in biochemistry and physiology, as well as its use in laboratory experiments.
Scientific Research Applications
Synthesis and Reactivity
- Methyl 5-nitrobenzo[b]thiophene-2-carboxylate serves as a critical component in various chemical synthesis processes. For instance, its efficient synthesis, along with its derivatives, showcases its potential as a fundamental building block for constructing diverse organic assemblies (Migulin, 2016).
- The compound's reactivity has been studied extensively. For example, nitration reactions of related benzo[b]thiophen derivatives demonstrate the formation of various substituted products, elucidating the compound's chemical behavior and its potential in synthesis (Cooper & Scrowston, 1971).
Pharmaceutical Applications
- While specifically avoiding discussions on drug use and dosage, it's important to note that derivatives of this compound have been explored in pharmacology. For instance, certain benzo[b]thiophen derivatives demonstrate potential as anti-inflammatory and analgesic agents, indicating a possible indirect relevance of this compound in medicinal chemistry (Fakhr et al., 2009).
Material Science and Organic Chemistry
- The compound and its derivatives find utility in material science, particularly in the development of charge-transporting materials. For example, studies on bromination selectivity of related compounds suggest applications in designing specific materials with desired electronic properties (Wu et al., 2013).
- Additionally, it's an important reagent in organic chemistry, aiding in the synthesis of complex organic compounds and intermediates, which can be used in various scientific and industrial applications.
Safety and Hazards
“Methyl 5-nitrobenzo[b]thiophene-2-carboxylate” is associated with several hazard statements including H302, H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of eye contact (P305+P351+P338) .
Future Directions
Thiophene derivatives, such as “Methyl 5-nitrobenzo[b]thiophene-2-carboxylate”, have attracted significant interest due to their potential biological activities . They are considered promising scaffolds for the development of new anticancer agents . Future research may focus on optimizing these compounds for improved efficacy and safety .
properties
IUPAC Name |
methyl 5-nitro-1-benzothiophene-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO4S/c1-15-10(12)9-5-6-4-7(11(13)14)2-3-8(6)16-9/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSVZEJHBIFIMJF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(S1)C=CC(=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90363398 | |
Record name | methyl 5-nitrobenzo[b]thiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90363398 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
20699-86-9 | |
Record name | methyl 5-nitrobenzo[b]thiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90363398 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 5-nitro-1-benzothiophene-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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